5-allyl-2-[(4,8-dimethyl-2-quinazolinyl)amino]-6-methyl-4(3H)-pyrimidinone

• IUPAC Name: 2-[(4,8-dimethylquinazolin-2-yl)amino]-4-methyl-5-prop-2-enyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C18H19N5O/c1-5-7-14-12(4)20-18(22-16(14)24)23-17-19-11(3)13-9-6-8-10(2)15(13)21-17/h5-6,8-9H,1,7H2,2-4H3,(H2,19,20,21,22,23,24)
• InChI Key: VBZQCNZCJKNEFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=NC(=N2)NC3=NC(=C(C(=O)N3)CC=C)C)C
• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol

Description

5-allyl-2-[(4,8-dimethyl-2-quinazolinyl)amino]-6-methyl-4(3H)-pyrimidinone is a chemical compound that has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. The compound has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of 5-allyl-2-[(4,8-dimethyl-2-quinazolinyl)amino]-6-methyl-4(3H)-pyrimidinone is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting various enzymes and signaling pathways involved in disease processes.
Biochemical and Physiological Effects:
Studies have shown that 5-allyl-2-[(4,8-dimethyl-2-quinazolinyl)amino]-6-methyl-4(3H)-pyrimidinone exhibits a wide range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity. The compound has also been shown to improve cognitive function and protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-allyl-2-[(4,8-dimethyl-2-quinazolinyl)amino]-6-methyl-4(3H)-pyrimidinone in lab experiments is its wide range of potential therapeutic applications. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to design experiments that target specific disease processes.

Future Directions

There are many potential future directions for research on 5-allyl-2-[(4,8-dimethyl-2-quinazolinyl)amino]-6-methyl-4(3H)-pyrimidinone. Some possible areas of investigation include:
1. Further studies on the compound's mechanism of action to better understand how it exerts its therapeutic effects.
2. Development of new derivatives of the compound with improved efficacy and reduced toxicity.
3. Investigation of the compound's potential use in the treatment of other neurological disorders such as Huntington's disease and multiple sclerosis.
4. Studies on the compound's potential use in combination with other drugs to enhance therapeutic efficacy.
5. Investigation of the compound's potential use in veterinary medicine for the treatment of animal diseases.
Conclusion:
In conclusion, 5-allyl-2-[(4,8-dimethyl-2-quinazolinyl)amino]-6-methyl-4(3H)-pyrimidinone is a promising chemical compound with a wide range of potential therapeutic applications. While the exact mechanism of action is not fully understood, studies have shown that the compound exhibits antitumor, anti-inflammatory, and antimicrobial activities, and may have potential use in the treatment of neurological disorders. Further research is needed to fully understand the compound's mechanism of action and to explore its potential therapeutic applications.

Scientific Research Applications

5-allyl-2-[(4,8-dimethyl-2-quinazolinyl)amino]-6-methyl-4(3H)-pyrimidinone has been extensively studied for its potential therapeutic applications. It has been found to exhibit antitumor, anti-inflammatory, and antimicrobial activities. The compound has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.